![molecular formula C18H28N2O B7474792 2-(2-methylphenyl)-N-(2,2,6,6-tetramethylpiperidin-4-yl)acetamide](/img/structure/B7474792.png)
2-(2-methylphenyl)-N-(2,2,6,6-tetramethylpiperidin-4-yl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-(2-methylphenyl)-N-(2,2,6,6-tetramethylpiperidin-4-yl)acetamide, also known as MTMP, is a chemical compound that has been widely used in scientific research. This compound belongs to the class of piperidine derivatives and has been found to have various biochemical and physiological effects.
Mechanism of Action
2-(2-methylphenyl)-N-(2,2,6,6-tetramethylpiperidin-4-yl)acetamide acts as a competitive antagonist of the T-type calcium channel, NMDA receptor, and voltage-gated sodium channel. By blocking these channels, this compound reduces the influx of calcium ions and sodium ions into the cell, which reduces neuronal excitability and neurotransmitter release.
Biochemical and Physiological Effects:
This compound has been found to have various biochemical and physiological effects. This compound has been shown to reduce the release of glutamate, a neurotransmitter that is involved in synaptic plasticity and learning and memory processes. This compound has also been found to reduce the release of dopamine, a neurotransmitter that is involved in reward and motivation. In addition, this compound has been shown to reduce the activity of the enzyme acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine.
Advantages and Limitations for Lab Experiments
2-(2-methylphenyl)-N-(2,2,6,6-tetramethylpiperidin-4-yl)acetamide has several advantages for lab experiments. This compound is a potent and selective blocker of various ion channels and receptors, which makes it a useful pharmacological tool for studying the function of these channels and receptors. This compound is also relatively stable and can be easily synthesized in large quantities. However, this compound has some limitations for lab experiments. This compound has a relatively short half-life, which means that it needs to be administered frequently to maintain its effect. In addition, this compound has some off-target effects, which can complicate the interpretation of experimental results.
Future Directions
There are several future directions for research on 2-(2-methylphenyl)-N-(2,2,6,6-tetramethylpiperidin-4-yl)acetamide. One direction is to study the effect of this compound on other ion channels and receptors. Another direction is to develop more potent and selective blockers of ion channels and receptors based on the structure of this compound. Finally, the therapeutic potential of this compound for neurological and psychiatric disorders should be investigated further.
Synthesis Methods
2-(2-methylphenyl)-N-(2,2,6,6-tetramethylpiperidin-4-yl)acetamide can be synthesized by reacting 2-(2-methylphenyl)acetic acid with 2,2,6,6-tetramethylpiperidine-4-one in the presence of a dehydrating agent such as thionyl chloride. The resulting product is then purified by recrystallization to obtain pure this compound. The synthesis of this compound is a straightforward process and can be easily scaled up for large-scale production.
Scientific Research Applications
2-(2-methylphenyl)-N-(2,2,6,6-tetramethylpiperidin-4-yl)acetamide has been extensively used in scientific research as a pharmacological tool to study the function of various ion channels and receptors. This compound has been found to be a potent blocker of the T-type calcium channel, which is involved in the regulation of neuronal excitability. This compound has also been shown to block the N-methyl-D-aspartate (NMDA) receptor, which is involved in learning and memory processes. In addition, this compound has been found to block the voltage-gated sodium channel, which is involved in the generation and propagation of action potentials in neurons.
properties
IUPAC Name |
2-(2-methylphenyl)-N-(2,2,6,6-tetramethylpiperidin-4-yl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H28N2O/c1-13-8-6-7-9-14(13)10-16(21)19-15-11-17(2,3)20-18(4,5)12-15/h6-9,15,20H,10-12H2,1-5H3,(H,19,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ACJZPJLGLHYJNT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=CC=C1CC(=O)NC2CC(NC(C2)(C)C)(C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H28N2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
288.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.